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Compound of Interest

Compound Name: 2,3-Dichloro-1-propanol

Cat. No.: B139626 Get Quote

Application Notes and Protocols for 2,3-
Dichloro-1-propanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2,3-
Dichloro-1-propanol (CAS No. 616-23-9), a hazardous chemical intermediate. Adherence to

these protocols is critical to ensure personnel safety and environmental protection.

Hazard Identification and Summary
2,3-Dichloro-1-propanol is a combustible, viscous liquid that is toxic if swallowed, fatal in

contact with skin, and harmful if inhaled.[1][2] It causes serious eye damage and is suspected

of causing genetic defects.[1][2] Long-term exposure may have carcinogenic effects and cause

irreversible damage.[3]

GHS Hazard Statements:

H301: Toxic if swallowed[1][2]

H310: Fatal in contact with skin[1][2]

H318: Causes serious eye damage[1][2]
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H332: Harmful if inhaled[1]

H341: Suspected of causing genetic defects

H227: Combustible liquid

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3-Dichloro-1-propanol is provided

in the table below for easy reference.

Property Value Reference

Molecular Formula C₃H₆Cl₂O [1][4]

Molecular Weight 128.99 g/mol [1][4][5]

Appearance
Viscous, colorless to amber

liquid with an ethereal odor
[1][4][6]

Boiling Point
182 °C (360-365 °F) at 760

mmHg
[1][4][7]

Melting Point -29.15 °C [4][8]

Flash Point 93 °C (199.4 °F) [4][5]

Density 1.360 g/mL at 20 °C [4][5][7][8]

Solubility in Water Slightly soluble (1-10 g/L) [4][9]

Vapor Pressure 0.18 - 0.214 mmHg at 25 °C [1][4]

Handling and Storage Protocols
Engineering Controls

Ventilation: All work with 2,3-Dichloro-1-propanol must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[3][10]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[11][12]
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Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling this substance.

Personal Protective Equipment (PPE) Protocol

Eye Protection:
Chemical splash goggles AND face shield

Hand Protection:
Neoprene or rubber gloves (double-gloving recommended)

Body Protection:
Chemical-resistant lab coat or apron

Respiratory Protection:
NIOSH-approved respirator with an organic vapor cartridge

Spill Response Protocol

Spill Occurs Evacuate immediate area
and alert others Don appropriate PPE Remove all ignition

sources

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed
material into a sealed,

labeled waste container

Decontaminate the spill area
with a suitable solvent
(e.g., 60-70% ethanol)

followed by soap and water

Dispose of waste as
hazardous material

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Logical Pathway

Generate Waste
(2,3-Dichloro-1-propanol)

Segregate as
Halogenated Organic Waste

Collect in a dedicated,
sealed, and labeled

waste container

Store temporarily in a
secure, designated area

Arrange for pickup by
certified hazardous

waste disposal service

Final Disposal:
High-temperature incineration

at a licensed facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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